Cas no 330593-15-2 (6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione)
330593-15-2 structure
Product Name:6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione
CAS No:330593-15-2
MF:C11H19N3O2
MW:225.287462472916
CID:1059292
PubChem ID:587838
Update Time:2025-09-19
6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione
- 6-amino-5-ethyl-5-pentan-2-ylpyrimidine-2,4-dione
- CLQPRFRZKLHZSC-UHFFFAOYSA-N
- Pentobarbital impurity, 6-imino-5-ethyl-5-(1-methylbutyl) barbituric acid- [USP]
- MLS000332547
- CHEMBL1900043
- PENTOBARBITAL IMPURITY, 6-IMINO-5-ETHYL-5-(1-METHYLBUTYL) BARBITURIC ACID- [USP IMPURITY]
- DB-325486
- SMR000221819
- 2,4(3H,5H)-Pyrimidinedione, 6-amino-5-ethyl-5-(1-methylbutyl)-
- PENTOBARBITAL IMPURITY B [EP IMPURITY]
- UNII-527K5G60J8
- 6-Imino-5-ethyl-5-(1-methylbutyl) barbituric acid
- 5-Ethyl-6-imino-5-(1-methylbutyl)dihydro-2,4(1H,3H)-pyrimidinedione #
- 5-Ethyl-6-imino-5-(1-methyl-butyl)-dihydro-pyrimidine-2,4-dione
- CBDivE_001407
- 527K5G60J8
- HMS2594P08
- HMS3380L15
- PENTOBARBITAL SODIUM IMPURITY B [EP IMPURITY]
- 330593-15-2
-
- Inchi: 1S/C11H19N3O2/c1-4-6-7(3)11(5-2)8(12)13-10(16)14-9(11)15/h7H,4-6H2,1-3H3,(H3,12,13,14,15,16)
- InChI Key: CLQPRFRZKLHZSC-UHFFFAOYSA-N
- SMILES: O=C1C(C(N)=NC(N1)=O)(CC)C(C)CCC
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.6Ų
Experimental Properties
- Melting Point: 113-117°C
- Solubility: DMSO (Slightly), Methanol (Slightly)
6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609015-10mg |
6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione |
330593-15-2 | 10mg |
$ 184.00 | 2023-09-08 | ||
| TRC | A609015-100mg |
6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione |
330593-15-2 | 100mg |
$ 1453.00 | 2023-09-08 |
6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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